Cas no 1314665-68-3 (1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314665-68-3
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6431826
• PubChem ID: 82617662
• Update Time: 2025-05-26

1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(5-fluoro-2-methoxyphenyl)-
• EN300-1998368
• 1314665-68-3

• Inchi： 1S/C12H13FO3/c1-16-10-4-3-8(13)7-9(10)12(11(14)15)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,14,15)
• InChI Key： VLOFDUXGZGIMDO-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2OC)(C(O)=O)CCC1

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±42.0 °C(Predicted)
• pka: 4.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid

Professional Introduction to 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic Acid (CAS No. 1314665-68-3)

1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid, identified by the CAS number 1314665-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted with a carboxylic acid group and an aromatic ring featuring both fluoro and methoxy functional groups. The presence of these substituents not only influences the electronic properties of the molecule but also enhances its potential for interactions with biological targets. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the methoxy group contributes to hydrophobicity and lipophilicity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage structural motifs similar to 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's unique structural features make it an attractive scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid is its ability to interact with biological targets in a selective manner. The combination of fluoro and methoxy groups provides a fine balance between lipophilicity and polarizability, which is crucial for achieving optimal drug-like characteristics. This balance has been demonstrated in several preclinical studies, where derivatives of this compound have shown promising activity against specific enzymes and receptors.

The synthesis of 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only enhance the efficiency of production but also allow for the facile introduction of additional functional groups, enabling the generation of a diverse library of derivatives.

The pharmacokinetic profile of 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid has been thoroughly evaluated in preclinical models. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a suitable candidate for further development into an oral therapeutic agent. Additionally, its favorable pharmacokinetic properties suggest that it may have a prolonged half-life, which could reduce the frequency of dosing required for clinical efficacy.

In terms of biological activity, 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid has demonstrated potential in several disease models. For instance, derivatives of this compound have shown inhibitory activity against kinases involved in cancer progression, as well as anti-inflammatory effects by modulating cytokine production. These findings have prompted further investigation into its therapeutic potential, particularly in the context of developing novel anticancer agents and anti-inflammatory drugs.

The latest research on 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid has also explored its interactions with specific protein targets at the molecular level. Advanced computational techniques, such as molecular docking and dynamic simulations, have been utilized to understand how this compound binds to its biological targets and how these interactions influence its pharmacological effects. These studies have provided valuable insights into the structural requirements for optimizing potency and selectivity.

The future prospects for 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid are promising, with ongoing research aimed at identifying new derivatives with enhanced therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, leading to novel drug candidates that address unmet medical needs. As our understanding of biological pathways continues to expand, compounds like 1-(5-fluoro-2-methoxyphenyl)cyclobutane-1-carboxylic acid will play an increasingly important role in next-generation therapeutics.